Cas no 2108093-14-5 (Thiophene, 3-[1-(bromomethyl)-3-methylcyclobutyl]tetrahydro-)

• Product Name: Thiophene, 3-[1-(bromomethyl)-3-methylcyclobutyl]tetrahydro-
• CAS No: 2108093-14-5
• MF: C₁₀H₁₇BrS
• MW: 249.2109811306
• CID: 5287202
• Update Time: 2025-10-29

Thiophene, 3-[1-(bromomethyl)-3-methylcyclobutyl]tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3-[1-(bromomethyl)-3-methylcyclobutyl]tetrahydro-

• Inchi： 1S/C10H17BrS/c1-8-4-10(5-8,7-11)9-2-3-12-6-9/h8-9H,2-7H2,1H3
• InChI Key： LXVYDKPZCVWDAO-UHFFFAOYSA-N
• SMILES： C1SCCC1C1(CBr)CC(C)C1

Additional information on Thiophene, 3-[1-(bromomethyl)-3-methylcyclobutyl]tetrahydro-

Thiophene, 3-[1-(bromomethyl)-3-methylcyclobutyl]tetrahydro- (CAS No. 2108093-14-5): A Comprehensive Overview

Thiophene, 3-[1-(bromomethyl)-3-methylcyclobutyl]tetrahydro-, identified by its CAS number 2108093-14-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiophene class, a heterocyclic aromatic organic compound containing sulfur, which is widely recognized for its diverse biological activities and applications in drug development.

The molecular structure of Thiophene, 3-[1-(bromomethyl)-3-methylcyclobutyl]tetrahydro- incorporates a tetrahydrothiophene core, which is a modified thiophene ring with additional hydrogen atoms. This modification enhances the compound's stability and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of a bromomethyl group at the 1-position and a methyl substituent at the 3-position of the cyclobutyl ring adds further functional diversity, enabling various chemical modifications and reactions.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. Among these, thiophene derivatives have shown remarkable potential due to their ability to interact with biological targets in complex ways. The structural features of Thiophene, 3-[1-(bromomethyl)-3-methylcyclobutyl]tetrahydro- make it an attractive candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its versatility in serving as a building block for more complex molecules. The bromomethyl group, in particular, provides a reactive site for nucleophilic substitution reactions, allowing chemists to attach various functional groups and create novel structures. This reactivity has been exploited in the synthesis of pharmacophores that target specific biological pathways.

The pharmaceutical industry has been increasingly interested in thiophene derivatives due to their demonstrated efficacy in treating a wide range of diseases. For instance, studies have shown that certain thiophene-based compounds exhibit anti-inflammatory, antimicrobial, and antiviral properties. The unique structural motifs present in Thiophene, 3-[1-(bromomethyl)-3-methylcyclobutyl]tetrahydro- suggest that it could be a precursor to drugs targeting these conditions.

Recent advancements in computational chemistry and molecular modeling have further enhanced the understanding of how thiophene derivatives interact with biological systems. These tools have allowed researchers to predict the binding affinities and mechanisms of action of new compounds with high accuracy. As a result, Thiophene, 3-[1-(bromomethyl)-3-methylcyclobutyl]tetrahydro- has become a focal point for computational studies aimed at identifying potential drug candidates.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Thiophene derivatives are known for their electronic properties, making them suitable for use in organic semiconductors and conductive polymers. The structural complexity of Thiophene, 3-[1-(bromomethyl)-3-methylcyclobutyl]tetrahydro- could lead to the development of novel materials with enhanced performance characteristics.

The synthesis of Thiophene, 3-[1-(bromomethyl)-3-methylcyclobutyl]tetrahydro- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed various synthetic routes to access this compound, each with its own advantages and challenges. The bromomethyl group's reactivity necessitates strict control over reaction conditions to prevent unwanted side products.

The growing interest in thiophene derivatives has also spurred innovation in synthetic methodologies. New catalysts and reaction conditions have been developed to improve the efficiency and sustainability of their synthesis. These advancements are crucial for scaling up production and making these compounds more accessible for research and commercial applications.

Ethical considerations are also an important aspect of pharmaceutical research. The development of new drugs must be balanced with environmental sustainability and social responsibility. The synthesis of compounds like Thiophene, 3-[1-(bromomethyl)-3-methylcyclobutyl]tetrahydro- must be conducted with an emphasis on green chemistry principles to minimize environmental impact.

In conclusion, Thiophene, 3-[1-(bromomethyl)-3-methylcyclobutyl]tetrahydro-, CAS No. 2108093-14-5, is a versatile and promising compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop new drugs and advanced materials. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.